Cas no 1375244-48-6 (2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide)

• Product Name: 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide
• CAS No: 1375244-48-6
• MF: C₁₃H₁₄Cl₂N₄O
• MW: 313.182460308075
• CID: 5906711
• PubChem ID: 72042847
• Update Time: 2025-05-20

2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide
• 1375244-48-6
• 2,6-DICHLORO-N-[1-(1,3-DIMETHYLPYRAZOL-4-YL)ETHYL]PYRIDINE-3-CARBOXAMIDE
• EN300-26591198
• AKOS033146605
• 2,6-dichloro-N-[1-(1,3-dimethyl-1H-pyrazol-4-yl)ethyl]pyridine-3-carboxamide

• Inchi： 1S/C13H14Cl2N4O/c1-7(10-6-19(3)18-8(10)2)16-13(20)9-4-5-11(14)17-12(9)15/h4-7H,1-3H3,(H,16,20)
• InChI Key： GNYWOAILIZAVSX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(NC(C)C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 312.0544665g/mol
• Monoisotopic Mass: 312.0544665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide

2,6-Dichloro-N-1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethylpyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1375244-48-6, known as 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with dichloro groups at positions 2 and 6, a carboxamide group at position 3, and a substituted pyrazole moiety attached via an ethyl chain. The combination of these functional groups makes this compound a promising candidate for various applications in drug discovery and agrochemical development.

Recent studies have highlighted the potential of 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide as a lead compound in the development of novel insecticides. Researchers have demonstrated that this compound exhibits remarkable activity against a wide range of agricultural pests, including coleopterans and lepidopterans. Its mechanism of action involves interference with the target pest's nervous system, leading to paralysis and eventual mortality. This makes it a valuable addition to integrated pest management strategies.

In addition to its pesticidal properties, this compound has also shown potential in the field of medicinal chemistry. Preclinical studies suggest that 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide may possess anti-inflammatory and antioxidant properties. These findings have led to further investigations into its potential application as a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The synthesis of 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-4-Yl)Ethylpyridine-3-Carboxamide involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the pyridine derivative with dichloro substituents and the subsequent coupling reaction with the substituted pyrazole moiety. This synthesis pathway has been optimized to ensure high yields and purity levels, making it suitable for large-scale production.

From an environmental perspective, researchers have conducted extensive studies on the ecological impact of 2,6-dichloro-N-1-(1,3-dimethyl-1H-pyrazol-Yl)Ethylpyridine-Carboxamide. These studies have revealed that the compound exhibits low toxicity to non-target organisms and rapidly degrades under environmental conditions. Such characteristics make it an eco-friendly alternative to traditional pesticides and agrochemicals.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2,6-dichloro-N-Yl-Ethylpyridine-Carboxamide with greater accuracy. These predictions suggest that the compound has favorable absorption and distribution profiles, which are critical for its potential use in both agricultural and medical applications.

In conclusion, 2,6-Dichloro-N-Yl-Ethylpyridine-Carboxamide (CAS No. 1375244-YL) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, coupled with its promising biological activities and environmental profile, positions it as a key player in future innovations within the fields of agriculture and medicine.